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Compound of Interest

Compound Name: 2-Methylbenzoate

Cat. No.: B1238997 Get Quote

Essential Safety and Handling Guide for 2-
Methylbenzoate
This guide provides immediate, essential safety protocols and logistical information for handling

2-Methylbenzoate (also known as Methyl benzoate) in a laboratory setting. Adherence to

these procedures is critical for ensuring the safety of all personnel and maintaining a secure

research environment.

Hazard Summary
2-Methylbenzoate is a combustible liquid that is harmful if swallowed.[1][2] It can cause skin,

eye, and respiratory tract irritation.[3][4][5] Proper handling and the use of appropriate personal

protective equipment are mandatory to minimize exposure and associated risks.

Personal Protective Equipment (PPE)
The use of proper PPE is the most critical line of defense against chemical exposure. All

personnel must be equipped with the following before handling 2-Methylbenzoate.
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Protection Type Specification Standards

Eye/Face Protection
Chemical safety goggles or

eyeglasses.

OSHA 29 CFR 1910.133 or

European Standard EN166.[4]

[5][6]

Skin Protection

Chemical-resistant gloves

(inspect before use) and

appropriate protective clothing

to prevent skin exposure.[4][5]

[6][7]

Gloves tested according to EN

374.[8]

Respiratory Protection

Required when ventilation is

inadequate, if exposure limits

are exceeded, or if irritation is

experienced.

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[4][5][6][9]

Operational and Disposal Plans
A systematic approach to handling, from preparation to disposal, is essential. The following

protocols provide step-by-step guidance for safe operations.

Safe Handling Protocol
Engineering Controls: Always handle 2-Methylbenzoate in a well-ventilated area.[4][10] Use

local exhaust ventilation (e.g., a chemical fume hood) to control airborne vapors.[3] Ensure

that eyewash stations and safety showers are readily accessible.[6][11]

Pre-Handling:

Thoroughly wash hands before and after handling.[8][11]

Remove any contaminated clothing and protective equipment before entering eating

areas.[8]

Do not eat, drink, or smoke in work areas where chemicals are handled.[8]

Storage:
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Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[4][11]

Keep containers tightly closed and properly labeled.[4][6][12]

Store away from incompatible materials such as strong oxidizing agents and strong bases.

[5][10][11]

Emergency Procedures
Spill Response Protocol:

Evacuate: Evacuate non-essential personnel from the immediate area.[6]

Ventilate: Ensure the area is well-ventilated.[6]

Contain: Use an inert, non-combustible absorbent material (e.g., sand, vermiculite, or earth)

to contain the spill.[5][10] Avoid runoff into sewers and drains.[5]

Clean-Up: Carefully sweep or scoop up the absorbed material using non-sparking tools and

place it into a suitable, labeled container for disposal.[6][10]

Decontaminate: Clean the affected area thoroughly.

First Aid Measures:
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical

attention.[5][6]

Skin Contact

Remove contaminated clothing and shoes.

Flush the affected skin with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.[5][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[4][5][6]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with water

and have them drink 2-4 cupfuls of water. Never

give anything by mouth to an unconscious

person. Call a poison center or doctor

immediately.[5][6]

Disposal Plan
Waste Classification: This material and its container must be disposed of as hazardous

waste.[3]

Containerization: Collect waste material in original or suitable, labeled containers.[6] Do not

mix with other waste.

Disposal: Dispose of contents and containers in accordance with all local, regional, national,

and international regulations.[3] Do not allow the product to enter drains or waterways.[6]

Visualized Workflow: Handling 2-Methylbenzoate
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The following diagram illustrates the standard operational workflow for handling 2-
Methylbenzoate, including emergency contingencies.

Preparation Phase

Handling & Emergency

Waste & Disposal Phase

Start: Task Initiation

1. Review Safety Data Sheet (SDS)

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

3. Handle Chemical
in Fume Hood

Spill Occurs?

Spill Response Protocol
(Evacuate, Contain, Clean)

Yes

4. Collect Waste in
Labeled Container

No

5. Dispose of Waste per
Institutional & Local Regulations

Dispose of spill cleanup materials

End: Procedure Complete
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Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 2-Methylbenzoate.

Quantitative Safety Data
This table summarizes key quantitative data for 2-Methylbenzoate, providing a quick reference

for safety and handling parameters.

Parameter Value Notes

Flash Point 77 - 82 °C (170.6 - 179.6 °F)
Classified as a combustible

liquid.[1][4]

Boiling Point 198 - 199 °C (388.4 - 390.2 °F)

Melting Point -12 °C (10.4 °F) [1]

Acute Toxicity (Oral) Category 4 Harmful if swallowed.[1][7][8]

GHS Hazard Statements H227, H302, H361, H402

Combustible liquid; Harmful if

swallowed; Suspected of

damaging fertility or the unborn

child; Harmful to aquatic life.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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